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Compound of Interest

Compound Name: Methohexital sodium

Cat. No.: B1676397

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the proper reconstitution of Methohexital sodium powder for
experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is Methohexital sodium powder?

Al: Methohexital sodium is a rapid, ultrashort-acting barbiturate anesthetic.[1][2][3] For
injection, it is a freeze-dried, sterile, nonpyrogenic mixture of methohexital sodium with
anhydrous sodium carbonate added as a buffer.[1][4] It appears as a white, freeze-dried plug
that is freely soluble in water.[1] This product is oxygen sensitive.[1]

Q2: What are the recommended diluents for reconstituting Methohexital sodium?

A2: The choice of diluent depends on the intended experimental route of administration.
Bacteriostatic-free diluents should always be used.[1][5] Lactated Ringer's Injection is an
incompatible diluent.[1][5][6]

o For Intermittent Intravenous (IV) and Rectal Administration: The preferred diluent is Sterile
Water for Injection. 5% Dextrose Injection and 0.9% Sodium Chloride Injection are also
acceptable.[1][7][8]
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e For Continuous Intravenous (1V) Infusion (0.2% solution): Only 5% Dextrose Injection or
0.9% Sodium Chloride Injection should be used to avoid extreme hypotonicity.[1][9][10]

e For Intramuscular (IM) Administration: The preferred diluent is Sterile Water for Injection.
0.9% Sodium Chloride Injection is also an acceptable diluent.[1][8]

Q3: What are the standard concentrations for reconstituted Methohexital sodium solutions?
A3: The standard concentrations are based on the intended route of administration.[1][7]

e 1% (10 mg/mL): For intermittent intravenous and rectal administration.[1][7]

e 0.2% (2 mg/mL): For continuous intravenous drug administration.[1][7]

e 5% (50 mg/mL): For intramuscular administration.[1][7]

Q4: How long is the reconstituted Methohexital sodium solution stable?

A4: Reconstituted solutions of Methohexital sodium are chemically stable at room
temperature for 24 hours.[1][5][11] However, it is recommended to freshly prepare solutions
and use them promptly.[1][5] One study indicated that reconstituted methohexital is extremely
stable for up to 6 weeks when stored at 4°C.[12] When stored at room temperature for 6
weeks, a slow degradation (less than 10%) was observed.[12]

Q5: What are the proper storage conditions for Methohexital sodium powder?

A5: Methohexital sodium powder for injection should be stored at a controlled room
temperature between 20°C and 25°C (68°F to 77°F).[5][13]

Data Presentation

Table 1: Recommended Diluents for Methohexital Sodium Reconstitution
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Route of
Administration

Preferred Diluent

Acceptable
Diluents

Incompatible
Diluents

Intermittent

Intravenous (1V)

Sterile Water for

Injection

5% Dextrose Injection,
0.9% Sodium Chloride

Injection

Lactated Ringer's

Injection

Continuous

Intravenous (1V)

5% Dextrose Injection,
0.9% Sodium Chloride

Injection

N/A

Sterile Water for
Injection, Lactated

Ringer's Injection

Intramuscular (IM)

Sterile Water for

Injection

0.9% Sodium Chloride

Injection

Lactated Ringer's

Injection

Rectal

Sterile Water for

Injection

5% Dextrose Injection,
0.9% Sodium Chloride

Injection

Lactated Ringer's

Injection

Table 2: Reconstitution Guide for Standard Concentrations

Desired

Amount of Diluent

. Vial Size Final Volume

Concentration to Add

1% (10 mg/mL) 500 mg 50 mL 50 mL
15 mL, then further

1% (10 mg/mL) 25¢g ) 250 mL
dilute to 250 mL
Add to 250 mL of

0.2% (2 mg/mL) 500 mg ) 250 mL
diluent

5% (50 mg/mL) 500 mg 10 mL 10 mL

5% (50 mg/mL) 25¢g 50 mL 50 mL

Table 3: Stability of Reconstituted Methohexital Sodium
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Storage Condition Stability Reference
Room Temperature Chemically stable for 24 hours [L11050[11]
_ Extremely stable for up to 6
Refrigerated (4°C) [12]
weeks

Experimental Protocols
Protocol 1: Reconstitution for a 1% (10 mg/mL) Solution
for Intermittent IV Administration

e Materials:
o One 500 mg vial of Methohexital sodium powder

o 50 mL of Sterile Water for Injection (or 5% Dextrose Injection, or 0.9% Sodium Chloride

Injection)
o Sterile syringe and needle

e Procedure:

[¢]

Aseptically withdraw 50 mL of the chosen diluent into a sterile syringe.
o Inject the diluent into the vial containing the Methohexital sodium powder.
o Gently swirl the vial until the powder is completely dissolved. Do not shake vigorously.

o The resulting solution should be clear and colorless. Visually inspect for particulate matter
before use.[14]

o If using a 2.5 g vial, initially reconstitute with 15 mL of diluent. This will result in a yellow
solution. Then, further dilute this solution to a total volume of 250 mL to obtain a clear and
colorless 1% solution.[5][14]

Troubleshooting Guide
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Issue

Possible Cause(s)

Recommended Action(s)

Precipitate forms upon

reconstitution

- Incompatible diluent (e.qg.,
Lactated Ringer's Injection).-
Mixing with an acidic solution.
[10][14]

- Discard the solution.-
Reconstitute a new vial using
only the recommended
diluents.- Ensure the final pH
of any admixture is not acidic.
Methohexital sodium solutions
are alkaline (pH 10-11 for a
1% solution).[1]

Solution is not clear and

colorless (for 1% solution)

- Incomplete dissolution.-
Contamination.- Initial
reconstitution of a 2.5g vial will
be yellow before final dilution.
[51[14]

- Continue to gently swirl the
vial to ensure complete
dissolution.- If the solution
remains cloudy or contains
particulate matter after
thorough mixing, discard it.-
For a 2.5¢ vial, ensure the final
dilution to 250 mL is performed
to achieve a clear, colorless

solution.[5]

Difficulty dissolving the powder

- Insufficient diluent volume.-

Low temperature of the diluent.

- Verify that the correct volume
of diluent has been added.-
Allow the diluent to come to
room temperature before

reconstitution.

Visualizations
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Caption: Workflow for the reconstitution of Methohexital sodium powder.

( )

Possible Cause 1:
Incompatible Diluent

Possible Cause 2:
Acidic Admixture

Action:
Discard and avoid acidic solutions.
Check pH of admixtures.

Action:
Discard and use recommended diluent.

Click to download full resolution via product page

Caption: Troubleshooting guide for precipitate formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Technical Support Center: Reconstitution of
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sodium-powder-for-experimental-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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